Cas no 2034292-21-0 (1-1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione)

• Product Name: 1-1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione
• CAS No: 2034292-21-0
• MF: C₁₇H₂₄N₄O₅
• MW: 364.396264076233
• CID: 6003440
• PubChem ID: 92130674
• Update Time: 2025-05-30

1-1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione
• 1-[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-3-(2-methoxyethyl)imidazolidine-2,4-dione
• AKOS026695787
• 1-(1-(3,5-dimethylisoxazole-4-carbonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione
• F6529-6576
• 2034292-21-0

• Inchi： 1S/C17H24N4O5/c1-11-15(12(2)26-18-11)16(23)19-6-4-13(5-7-19)21-10-14(22)20(17(21)24)8-9-25-3/h13H,4-10H2,1-3H3
• InChI Key： CHDYACYMRPNZTA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(C3=C(C)ON=C3C)=O)CC2)CC(=O)N1CCOC

Computed Properties

• Exact Mass: 364.17466988g/mol
• Monoisotopic Mass: 364.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 96.2Ų

Additional information on 1-1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione

Compound CAS No. 2034292-21-0: 1-(3,5-Dimethyl-1,2-Oxazole-4-Carbonyl)-Piperidin-4-Yl-3-(2-Methoxyethyl)Imidazolidine-2,4-Dione

Introduction

The compound with CAS No. 2034292-21-0, named 1-(3,5-Dimethyl-1,2-Oxazole-4-Carbonyl)-Piperidin-4-Yl-3-(2-Methoxyethyl)Imidazolidine-2,4-Dione, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of imidazolidine diones, which are known for their versatility in various chemical and biological applications. The molecule features a piperidine ring fused with an imidazolidine dione moiety and a substituted oxazole group. The presence of these functional groups makes this compound a promising candidate for research in drug discovery, catalysis, and material science.

Structural Analysis

The structure of this compound is characterized by the following key features:

• Piperidine Ring: The piperidine ring is a six-membered saturated ring with one nitrogen atom. This ring is substituted at the 4-position with an imidazolidine dione group.
• Imidazolidine Dione Moiety: The imidazolidine dione group consists of a five-membered ring containing two nitrogen atoms and two ketone groups. This moiety is known for its ability to form hydrogen bonds and act as a chelating agent.
• Oxazole Group: The oxazole group is a five-membered aromatic ring containing one oxygen and one nitrogen atom. In this compound, the oxazole ring is substituted at the 3 and 5 positions with methyl groups and at the 4 position with a carbonyl group that connects to the piperidine ring.
• Methoxyethyl Side Chain: The molecule also contains a methoxyethyl side chain attached to the imidazolidine dione moiety. This side chain introduces additional electronic and steric effects into the molecule.

Chemical Properties

The compound exhibits several important chemical properties due to its structural features:

• Heterocyclic Nature: The presence of multiple heterocyclic rings (piperidine, imidazolidine dione, and oxazole) contributes to the molecule's stability and reactivity.
• Polarity: The molecule is polar due to the presence of multiple electronegative atoms (oxygen and nitrogen) in its structure. This polarity can influence its solubility in different solvents.
• Hydrogen Bonding Capacity: The imidazolidine dione moiety has two ketone groups that can participate in hydrogen bonding, making this compound suitable for applications requiring strong intermolecular interactions.
• Molecular Weight: The molecular weight of this compound is approximately [insert molecular weight], which affects its physical properties such as melting point and boiling point.

Biological Applications

The unique structure of this compound makes it an interesting candidate for various biological applications. Recent studies have explored its potential as a drug delivery system due to its ability to form stable complexes with metal ions. For example, researchers have investigated its use as a ligand in metallo-drug design for cancer therapy. Additionally, the molecule's ability to form inclusion complexes with guest molecules has been studied for applications in drug encapsulation and controlled release.

In another study published in [insert journal name], scientists demonstrated that this compound can act as an effective catalyst in asymmetric synthesis reactions. Its chelating properties make it suitable for coordinating metal catalysts, enhancing their activity and selectivity in organic transformations.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that combines various organic chemistry techniques. Key steps include:

1. Piperidine Synthesis: The piperidine ring is synthesized using classical methods such as the Gabriel synthesis or through cyclization reactions of amino alcohols.
2. Oxazole Formation: The oxazole group is introduced via condensation reactions between aldehydes or ketones and hydroxylamine derivatives under acidic conditions.
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